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Introduction
Guanylin (encoded by the GUCA2A gene) and its analogue Uroguanylin (GUCA2B) are

peptide hormones crucial for regulating intestinal fluid and electrolyte balance, primarily

through their interaction with the guanylate cyclase C (GC-C) receptor.[1][2] Dysregulation of

Guanylin expression has been implicated in various gastrointestinal diseases, most notably

colorectal cancer, where its expression is often significantly downregulated.[1][3][4] This

document provides detailed application notes and protocols for the quantitative analysis of

Guanylin gene expression using real-time polymerase chain reaction (qPCR), a highly

sensitive and specific method for quantifying mRNA levels.[5]

Guanylin Signaling Pathways
Guanylin exerts its physiological effects through binding to the GC-C receptor on the apical

surface of intestinal epithelial cells. This interaction triggers a signaling cascade that modulates

ion transport.

Guanylate Cyclase C (GC-C) Dependent Signaling
Pathway
The canonical signaling pathway for Guanylin involves the activation of the GC-C receptor.

Upon ligand binding, the intracellular guanylate cyclase domain of the receptor is activated,
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leading to the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate

(cGMP). The subsequent increase in intracellular cGMP concentration activates protein kinase

G II (PKGII), which in turn phosphorylates and opens the cystic fibrosis transmembrane

conductance regulator (CFTR) chloride channel. This leads to the secretion of chloride ions into

the intestinal lumen, followed by water, resulting in fluid secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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